Cas no 148855-96-3 (Thiophene, 3-(pentyloxy)-)

Thiophene, 3-(pentyloxy)- Properties

Names and Identifiers

• Thiophene, 3-(pentyloxy)-
• 3-pentoxythiophene
• 148855-96-3
• G70563
• 3-Pentoxythiophene
• 3-(PENTYLOXY)THIOPHENE
• Thiophene,3-(pentyloxy)-
• IN1637, Thiophene, 3-(pentyloxy)-
• DTXSID70477881
• SCHEMBL9691547
• +Expand

• InChIKey： NJAURUMTVMVSGR-UHFFFAOYSA-N
• Inchi： 1S/C9H14OS/c1-2-3-4-6-10-9-5-7-11-8-9/h5,7-8H,2-4,6H2,1H3
• SMILES： S1C([H])=C([H])C(=C1[H])OC([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])[H]

Computed Properties

• Exact Mass: 170.076536g/mol
• Surface Charge: 0
• XLogP3: 3.4
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 5
• Monoisotopic Mass: 170.076536g/mol
• Monoisotopic Mass: 170.076536g/mol
• Topological Polar Surface Area: 37.5Ų
• Heavy Atom Count: 11
• Complexity: 95.6
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1

Experimental Properties

• PSA: 9.23